5-chloro-N-(3,4-dichlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
Description
5-chloro-N-(3,4-dichlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C12H7Cl3F3N3O and its molecular weight is 372.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activities
Research has been conducted on similar pyrazole derivatives, focusing on their synthesis and evaluation for antitumor activities. For instance, a study by Z. Xin explored the synthesis of a related compound and its antitumor properties, finding some compounds displaying good antitumor activities (Z. Xin, 2012).
Structural Features and Nonlinear Optical Properties
A comprehensive study by Iram Kanwal et al. synthesized pyrazole-thiophene-based amide derivatives, exploring their structural features through computational applications and assessing their nonlinear optical (NLO) properties. The study highlighted the importance of these derivatives in understanding the electronic structure and potential applications in NLO devices (Kanwal et al., 2022).
Insecticidal Activities
The design and synthesis of 1-substituted-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives have been investigated for their potential insecticidal activities. A study by Zhibing Wu et al. found that some synthesized compounds exhibited good insecticidal activities against lepidopteran pests, suggesting their potential as alternative insecticides for agricultural pest management (Wu et al., 2017).
properties
IUPAC Name |
5-chloro-N-(3,4-dichlorophenyl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxamide |
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| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C12H7Cl3F3N3O/c1-21-10(15)8(9(20-21)12(16,17)18)11(22)19-5-2-3-6(13)7(14)4-5/h2-4H,1H3,(H,19,22) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
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InChI Key |
CQAUUYQVNLKYAV-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)C(=O)NC2=CC(=C(C=C2)Cl)Cl)Cl |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl3F3N3O |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.6 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(3,4-dichlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide | |
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